Heterocyclic Building Blocks
  • Nitroxoline
    Nitroxoline
    • Cat. No.:
    • B368727
    • CAS No.:
    • 4008-48-4
    • Molecular Formula:
    • C9H6N2O3
    • Molecular Weight:
    • 190.16 g/mol
    Description
    Nitroxoline is a monohydroxyquinoline in which the hydroxy group is positioned at C-8 with a nitro group trans to it at C-5. It has a role as an antimicrobial agent, an antifungal agent, a renal agent and an ant...
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  • Methenamine
    Methenamine
    • Cat. No.:
    • B1676377
    • CAS No.:
    • 100-97-0
    • Molecular Formula:
    • C6H12N4
    • Molecular Weight:
    • 140.19 g/mol
    Description
    An anti-infective agent most commonly used in the treatment of urinary tract infections. Its anti-infective action derives from the slow release of formaldehyde by hydrolysis at acidic pH. (From Martindale, The Extra Pharmacopoeia, 30th ed, p173)
    See also: Methenamine Hippurate (has salt form);  Methenamine Mandelate (active moiety of);  Methenamine;  Sodium Salicylate (component of) ... View More ..."> Hexamethylenetetramine appears as odorless white crystalline powder or colorless lustrous crystals. Sublimes in a vacuum at about 505 °F with some decomposition. Solutions are strong bases (pH of 0.2 molar aqueo...
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  • Methimazole
    Methimazole
    • Cat. No.:
    • B1676384
    • CAS No.:
    • 60-56-0
    • Molecular Formula:
    • C4H6N2S
    • Molecular Weight:
    • 114.17 g/mol
    Description
    Methimazole can cause developmental toxicity according to state or federal government labeling requirements.
    Methimazole is a member of the class of imidazoles that it imidazole-2-thione in which a methyl gro...
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  • Methylthiouracil
    Methylthiouracil
    • Cat. No.:
    • B1676490
    • CAS No.:
    • 56-04-2
    • Molecular Formula:
    • C5H6N2OS
    • Molecular Weight:
    • 142.18 g/mol
    Description
    Methylthiouracil can cause cancer according to California Labor Code.
    Methylthiouracil appears as white crystalline powder with an odor of onions and a bitter taste. A saturated aqueous solution is neutral or...
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  • Metyrapone
    Metyrapone
    • Cat. No.:
    • B1676538
    • CAS No.:
    • 54-36-4
    • Molecular Formula:
    • C14H14N2O
    • Molecular Weight:
    • 226.27 g/mol
    Description
    Metyrapone is an aromatic ketone that is 3,3-dimethylbutan-2-one in which the methyl groups at positions 1 and 4 are replaced by pyridin-3-yl groups. A steroid 11beta-monooxygenase (EC 1.14.15.4) inhibitor, it i...
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  • Morpholine
    Morpholine
    • Cat. No.:
    • B1676753
    • CAS No.:
    • 110-91-8
    • Molecular Formula:
    • C4H9NO
    • Molecular Weight:
    • 87.12 g/mol
    Description
    Morpholine appears as a colorless liquid with a fishlike odor. Flash point 100 °F. Corrosive to tissue. Less dense than water and soluble in water. Vapors heavier than air. Used to make other chemicals, as a cor...
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  • Neocuproine
    Neocuproine
    • Cat. No.:
    • B1678164
    • CAS No.:
    • 484-11-7
    • Molecular Formula:
    • C14H12N2
    • Molecular Weight:
    • 208.26 g/mol
    Description
    Neocuproine is a member of the class of phenanthrolines that is 1,10-phenanthroline bearing two methyl substituents at positions 2 and 9. It has a role as a chelator and a copper chelator.
    Spectrophotometric ...
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  • N-(Hydroxymethyl)nicotinamide
    N-(Hydroxymethyl)nicotinamide
    • Cat. No.:
    • B1678751
    • CAS No.:
    • 3569-99-1
    • Molecular Formula:
    • C7H8N2O2
    • Molecular Weight:
    • 152.15 g/mol
    Description
    Hydroxymethylnicotinamide is a pyridinecarboxamide. It is functionally related to a nicotinamide.
    structure
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  • Nikethamide (Standard)
    Nikethamide (Standard)
    • Cat. No.:
    • B1678874
    • CAS No.:
    • 59-26-7
    • Molecular Formula:
    • C10H14N2O
    • Molecular Weight:
    • 178.23 g/mol
    Description
    Nicethamid appears as clear light yellow viscous liquid or crystalline solid. Slightly bitter taste followed by a faint sensation of the warmth. (NTP, 1992)
    Nikethamide is a pyridinecarboxamide. It is functio...
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  • [(Z)-(5-nitrofuran-2-yl)methylideneamino]urea
    [(Z)-(5-nitrofuran-2-yl)methylideneamino]urea
    • Cat. No.:
    • B1679002
    • CAS No.:
    • 59-87-0
    • Molecular Formula:
    • C6H6N4O4
    • Molecular Weight:
    • 198.14 g/mol
    Description
    Nitrofurazone can cause cancer according to The Environmental Protection Agency (EPA).
    Nitrofurazone appears as odorless pale yellow needles or yellow powder. pH (saturated aqueous solution) 6.0 - 6.5. Alkali...
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